Cas no 1025124-03-1 ((Z)-2-(4-Methylphenyl)sulfonyl-3-(pyrimidin-2-ylamino)prop-2-enenitrile)

• Product Name: (Z)-2-(4-Methylphenyl)sulfonyl-3-(pyrimidin-2-ylamino)prop-2-enenitrile
• CAS No: 1025124-03-1
• MF: C₁₄H₁₂N₄O₂S
• MW: 300.335680961609
• MDL: MFCD03410406
• CID: 4677320
• Update Time: 2025-07-08

(Z)-2-(4-Methylphenyl)sulfonyl-3-(pyrimidin-2-ylamino)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(4-methylbenzenesulfonyl)-3-[(pyrimidin-2-yl)amino]prop-2-enenitrile
• (Z)-2-(4-Methylphenyl)sulfonyl-3-(pyrimidin-2-ylamino)prop-2-enenitrile

• MDL： MFCD03410406
• Inchi： 1S/C14H12N4O2S/c1-11-3-5-12(6-4-11)21(19,20)13(9-15)10-18-14-16-7-2-8-17-14/h2-8,10H,1H3,(H,16,17,18)/b13-10-
• InChI Key： DAAJRBWHQNRWHD-RAXLEYEMSA-N
• SMILES： S(/C(/C#N)=C\NC1N=CC=CN=1)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 515
• Topological Polar Surface Area: 104

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (Z)-2-(4-Methylphenyl)sulfonyl-3-(pyrimidin-2-ylamino)prop-2-enenitrile

Introduction to (Z)-2-(4-Methylphenyl)sulfonyl-3-(pyrimidin-2-ylamino)prop-2-enenitrile (CAS No: 1025124-03-1)

The compound (Z)-2-(4-Methylphenyl)sulfonyl-3-(pyrimidin-2-ylamino)prop-2-enenitrile with CAS No: 1025124-03-1 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which combines a sulfonyl group, a pyrimidine ring, and a nitrile functional group, all arranged in a specific geometric configuration denoted by the (Z) designation. The molecule's unique architecture contributes to its potential biological activity, making it a subject of interest for researchers exploring novel therapeutic agents.

Recent studies have highlighted the importance of sulfonyl-containing compounds in drug design, particularly due to their ability to modulate enzyme activity and receptor binding. The sulfonyl group in this compound is strategically positioned to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability. Additionally, the pyrimidine ring, a heterocyclic structure commonly found in nucleic acids, adds another layer of complexity to the molecule's interactions with biological systems.

The nitrile group at the terminal position of the propene chain plays a crucial role in stabilizing the molecule's conformation and influencing its electronic properties. This functional group is also known to participate in hydrogen bonding, which can significantly affect the compound's solubility and distribution within biological systems. The combination of these functional groups creates a molecule with multifaceted interactions, making it a promising candidate for various applications in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the potential bioactivity of (Z)-2-(4-Methylphenyl)sulfonyl-3-(pyrimidin-2-ylamino)prop-2-enenitrile with greater accuracy. By employing molecular docking studies and quantum mechanical calculations, scientists have identified potential binding sites on target proteins that could be modulated by this compound. These findings underscore its potential as a lead compound for developing novel therapeutics targeting specific diseases.

Furthermore, the geometric configuration (Z) of the double bond in this compound is critical for its stereochemical properties. This configuration ensures that the substituents on either side of the double bond are arranged in a specific manner, which can influence both the molecule's physical properties and its interactions with biological macromolecules. Such stereochemical considerations are pivotal in drug design, as they can significantly impact efficacy and safety profiles.

In terms of synthesis, (Z)-2-(4-Methylphenyl)sulfonyl-3-(pyrimidin-2-ylamino)prop-2-enenitrile can be prepared through a series of well-established organic reactions, including nucleophilic substitutions, condensations, and reductions. The synthesis pathway involves careful control over reaction conditions to ensure the correct stereochemistry is achieved at each step. Recent optimizations in synthetic methodologies have improved the overall yield and purity of this compound, making it more accessible for large-scale studies.

Preclinical studies on this compound have revealed promising results in vitro and in vivo models. For instance, it has demonstrated selective inhibition against certain kinases involved in cellular signaling pathways associated with cancer progression. These findings suggest that (Z)-2-(4-Methylphenyl)sulfonyl-3-(pyrimidin-2-ylamino)prop-2-enenitrile could serve as a lead compound for developing targeted therapies against malignancies.

The integration of advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography has provided deeper insights into the structural elucidation and characterization of this compound. These techniques have been instrumental in confirming its purity and verifying its stereochemical integrity, which are essential for ensuring reproducibility in biological assays.

In conclusion, (Z)-2-(4-Methylphenyl)sulfonyl-3-(pyrimidin-2-ylamino)prop-2-enenitrile (CAS No: 1025124-03) stands out as a compelling candidate for further exploration in drug discovery research due to its unique structure and potential biological activity. Ongoing studies continue to unravel its full therapeutic potential, paving the way for innovative treatments across various disease domains.